Cas no 34900-73-7 (3β-[(3-O,4-O-Dimethyl-6-deoxy-β-D-glucopyranosyl)oxy]-5,14,19-trihydroxy-5β-card-20(22)-enolide)

• Product Name: 3β-[(3-O,4-O-Dimethyl-6-deoxy-β-D-glucopyranosyl)oxy]-5,14,19-trihydroxy-5β-card-20(22)-enolide
• CAS No: 34900-73-7
• MF: C₃₁H₄₈O₁₀
• MW: 580.706830978394
• CID: 318914
• PubChem ID: 71300418
• Update Time: 2024-02-29

3β-[(3-O,4-O-Dimethyl-6-deoxy-β-D-glucopyranosyl)oxy]-5,14,19-trihydroxy-5β-card-20(22)-enolide Chemical and Physical Properties

Names and Identifiers

• 3β-[(3-O,4-O-Dimethyl-6-deoxy-β-D-glucopyranosyl)oxy]-5,14,19-trihydroxy-5β-card-20(22)-enolide
• Card-20(22)-enolide,3-[(6-deoxy-3,4-di-O-methyl-b-D-glucopyranosyl)oxy]-5,14,19-trihydroxy-, (3b,5b)- (9CI)
• Dihydromansonin
• CID 101643271
• al-Dihydromansonin
• Card-20(22)-enolide, 3-[(6-deoxy-3,4-di-O-methyl-β-D-glucopyranosyl)oxy]-5,14,19-trihydroxy-, (3β,5β)- (9CI)

• Inchi： 1S/C31H48O10/c1-17-25(37-3)26(38-4)24(34)27(40-17)41-19-5-10-29(16-32)21-6-9-28(2)20(18-13-23(33)39-15-18)8-12-31(28,36)22(21)7-11-30(29,35)14-19/h13,17,19-22,24-27,32,34-36H,5-12,14-16H2,1-4H3/t17-,19+,20-,21+,22-,24-,25-,26-,27+,28-,29+,30+,31+/m1/s1
• InChI Key： NLYFFDUIGDYSGB-RBDDGWBJSA-N
• SMILES： O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(CO)CC[C@@H](C[C@]3(CC[C@@H]21)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C)O1)OC)OC)O

Computed Properties

• Exact Mass: 580.32474772g/mol
• Monoisotopic Mass: 580.32474772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 6
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 144

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 743.7±60.0 °C(Predicted)
• pka: 12.84±0.70(Predicted)